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Compound of Interest

Compound Name: 4-Bromothioanisole

Cat. No.: B094970 Get Quote

An In-Depth Technical Guide to the Material Safety Data Sheet for 4-Bromothioanisole

This technical guide provides a comprehensive overview of the safety, handling, and

toxicological information for 4-Bromothioanisole, intended for researchers, scientists, and

professionals in drug development. The information is compiled from various safety data sheets

and chemical databases to ensure a thorough understanding of the compound's properties and

associated hazards.

Chemical Identification
4-Bromothioanisole is an organosulfur compound used in laboratory settings for chemical

synthesis.[1][2] It is also identified as a urinary metabolite of bromobenzene in rats.[2]
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Identifier Value

Chemical Name 4-Bromothioanisole

Synonyms

4-Bromophenyl methyl sulfide, 1-Bromo-4-

(methylthio)benzene, p-Bromothioanisole[1][3]

[4]

CAS Number 104-95-0[1][3]

EC Number 203-255-8[4]

Molecular Formula C₇H₇BrS[3][5]

Molecular Weight 203.10 g/mol [4]

Chemical Structure BrC₆H₄SCH₃

Physical and Chemical Properties
The physical and chemical properties of 4-Bromothioanisole are essential for its proper

handling and storage in a laboratory setting. It is described as a white to beige low melting

crystalline mass or solid with a characteristic stench.[2][3][5]

Property Value

Appearance
White to beige solid or low melting crystalline

mass[2][3][5]

Odor Stench[1][3]

Melting Point 38-40 °C[2][5]

Boiling Point 128-130 °C at 10 mmHg[2][5]

Flash Point > 110 °C (> 230 °F)[3][5]

Density 1.5027 (estimate)[5]

Vapor Pressure 0.0537 mmHg at 25°C[5]

Hazard Identification and GHS Classification
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4-Bromothioanisole is classified as hazardous under the OSHA Hazard Communication

Standard.[1] The primary hazards are related to irritation and acute oral toxicity.[1][3][6]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[4]

[6][7]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[3][6]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[1][3][6]

Specific target organ toxicity

(single exposure)
Category 3

H335: May cause respiratory

irritation[1][3][6]

GHS Pictogram:

GHS07 (Exclamation Mark)[7]

Signal Word:

Warning[1][3][7]

Precautionary Statements:

Prevention: P261, P264, P270, P271, P280[3][6][8]

Response: P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P362+P364[3]

[6][8]

Storage: P403+P233, P405[3][6]

Disposal: P501[3][6]
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Hazard Identification

First Aid & Emergency Response

H302: Harmful if swallowed

Ingestion:
Rinse mouth. Call POISON CENTER.

If swallowed

H315: Causes skin irritation

Skin Contact:
Wash with plenty of soap and water.

If on skin

H319: Causes serious eye irritation

Eye Contact:
Rinse cautiously with water for several minutes.

If in eyes

H335: May cause respiratory irritation

Inhalation:
Remove person to fresh air.

If inhaled

Click to download full resolution via product page

Caption: Logical flow from hazard identification to first aid response.

Toxicological Information
While specific acute toxicity data like LD50 values for 4-Bromothioanisole are not readily

available in the provided safety sheets, its GHS classification as "Acute Toxicity, Oral, Category

4" provides a basis for understanding its potential harm.[3][7] The primary toxicological

concerns are irritation to the skin, eyes, and respiratory system.[1][3]

Note on Signaling Pathways: The provided Material Safety Data Sheets do not contain

information regarding specific biological signaling pathways affected by 4-Bromothioanisole.

This level of mechanistic detail is beyond the scope of standard regulatory safety

documentation.
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First-Aid Measures
Immediate first-aid measures are critical upon exposure.[1][3]

Exposure Route First-Aid Procedure

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If

symptoms persist, call a physician. If not

breathing, give artificial respiration.[1][3]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. If skin irritation

persists, call a physician.[1][3]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Get medical attention.[1][3]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do not induce vomiting. Call a

physician or poison control center immediately.

[3][9]

Handling, Storage, and Personal Protection
Proper handling and storage procedures are essential to minimize exposure risks.

Handling:

Wear personal protective equipment (PPE).[1]

Ensure adequate ventilation.[1]

Avoid contact with skin, eyes, or clothing.[1]

Avoid ingestion and inhalation.[1]
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Wash hands thoroughly after handling.[1]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][3]

Store locked up.[6]

Incompatible materials include strong oxidizing agents and strong acids.[1][10]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]

Skin Protection: Wear impervious gloves and protective clothing.[1]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation is experienced.[1]
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Required Personal Protective Equipment

Ventilation & Respiratory Protection

Handling 4-Bromothioanisole

Impervious Gloves Safety Goggles / Faceshield Protective Clothing / Lab Coat
Is there adequate ventilation

(e.g., fume hood)?

Use Approved Respirator

No

Standard handling procedures

Yes

Click to download full resolution via product page

Caption: Decision workflow for selecting appropriate PPE.

Stability and Reactivity
Reactivity: No specific reactivity hazards are identified.

Chemical Stability: Stable under normal conditions.[1]

Conditions to Avoid: Incompatible products, excess heat, and dust formation.[1]

Incompatible Materials: Strong oxidizing agents, strong acids.[1][10]

Hazardous Decomposition Products: Under combustion, it may produce carbon monoxide

(CO), carbon dioxide (CO₂), sulfur oxides, and hydrogen bromide.[1][3]
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Experimental Protocols
The hazard classifications are determined by standardized experimental protocols. While the

specific reports for 4-Bromothioanisole are not provided in the MSDS, the methodologies

follow established guidelines.

Representative Protocol for Skin Irritation (GHS Category 2):

This protocol is based on OECD Test Guideline 404 for Acute Dermal Irritation/Corrosion.

Objective: To determine the potential of a substance to cause reversible inflammatory

changes to the skin.[11]

Test System: Healthy young adult albino rabbits are typically used.

Procedure:

A small area (approx. 6 cm²) of the animal's dorsal skin is clipped free of fur.

0.5 g of the test substance (if solid) is applied to a small patch of gauze.

The patch is applied to the prepared skin and held in place with a semi-occlusive dressing

for a 4-hour exposure period.[11][12]

After 4 hours, the patch is removed, and the skin is cleansed to remove any residual test

substance.

Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,

and 72 hours after patch removal.[11]

Classification: A substance is classified as a Category 2 irritant if it produces a mean score of

≥2.3 and ≤4.0 for erythema or edema in at least 2 of 3 tested animals, or if inflammation

persists to the end of the 14-day observation period.[11][13]

Representative Protocol for Flash Point Determination (Closed-Cup Method):

This protocol is based on standard methods like ASTM D93 (Pensky-Martens Closed Cup

Method).[14][15]
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Objective: To determine the lowest temperature at which the vapors of a liquid will ignite

when an ignition source is introduced.[16][17]

Apparatus: A Pensky-Martens closed-cup tester, which consists of a covered sample cup

with a port for an ignition source and a stirring mechanism.[14]

Procedure:

The sample is placed into the test cup.

The lid is secured, enclosing the sample.

The sample is heated at a slow, constant rate while being stirred.[14]

At regular temperature intervals, the ignition source (a small flame) is introduced into the

vapor space above the liquid through the port in the lid.[14][17]

Determination: The flash point is the lowest temperature at which the application of the

ignition source causes the vapors above the sample to ignite with a distinct flash inside the

cup.[15] For 4-Bromothioanisole, this temperature is reported to be above 110 °C.[3]

Synthesis Workflow
A patented process describes a method for producing high-purity 4-Bromothioanisole.[18]

The following diagram illustrates a simplified workflow based on this process.
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Bromination Reaction

Brominating Agent
(e.g., NBS)

Crude 4-Bromothioanisole
Yields ~90% purity

Purification via
Crystallization

High-Purity
4-Bromothioanisole

(>99.9%)

Cooling to -5°C
Alcoholic Solvent
(e.g., Methanol)

Click to download full resolution via product page

Caption: Simplified workflow for the synthesis of 4-Bromothioanisole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b094970#4-bromothioanisole-material-safety-data-
sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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